4-[(2-Methoxy-ethyl)-methyl-amino]-but-2-ynoic acid

• Molecular Formula: C8H13NO3
• Molecular Weight: 171.19 g/mol
• IUPAC Name: 4-[2-methoxyethyl(methyl)amino]but-2-ynoic acid
• InChI: InChI=1S/C8H13NO3/c1-9(6-7-12-2)5-3-4-8(10)11/h5-7H2,1-2H3,(H,10,11)
• InChI Key: NXTAVWSFJFKTOH-UHFFFAOYSA-N
• Canonical SMILES: CN(CCOC)CC#CC(=O)O

Description

4-[(2-Methoxy-ethyl)-methyl-amino]-but-2-ynoic acid is a useful research compound. Its molecular formula is C8H13NO3 and its molecular weight is 171.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

n-Butyl lithium in hexane (37.8 mL, 2.5 M in n-hexane) was slowly added to (2-methoxy-ethyl)-methyl-prop-2-ynyl-amine (12.0 g, 94.5 mmol) in 90 mL of tetrahydrofuran under nitrogen. The mixture was stirred for 1 hr at −78° C., then dry carbon dioxide was passed through the reaction overnight. The resulting solution was poured into water and washed with ethyl acetate. The aqueous layer was evaporated under reduced pressure to give the crude acid. The dry acid was dissolved in methanol, and the insoluble salt was removed via filtration. The filtrate was collected and dried in vacuo to give 15 g of 4-[(2-methoxy-ethyl)-methyl-amino]-but-2-ynoic acid: mass spectrum (m/e): M−H 170.

Synthesis routes and methods II

Procedure details